Cas no 1111106-18-3 (4-(6-oxo-1H-pyridin-3-yl)benzonitrile)

• Product Name: 4-(6-oxo-1H-pyridin-3-yl)benzonitrile
• CAS No: 1111106-18-3
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• CID: 2606653
• PubChem ID: 53217517
• Update Time: 2025-04-21

4-(6-oxo-1H-pyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(6-oxo-1H-pyridin-3-yl)benzonitrile
• DTXSID30682550
• MFCD11876460
• 5-(4-Cyanophenyl)-2-hydroxypyridine, 95%
• 4-(6-Oxo-1,6-dihydropyridin-3-yl)benzonitrile
• SCHEMBL20646149
• 1111106-18-3
• 5-(4-CYANOPHENYL)-2-HYDROXYPYRIDINE

• Inchi： 1S/C12H8N2O/c13-7-9-1-3-10(4-2-9)11-5-6-12(15)14-8-11/h1-6,8H,(H,14,15)
• InChI Key： GTBHRYGLMBAGOD-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 196.063662883Da
• Monoisotopic Mass: 196.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9Ų